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Compound of Interest

Compound Name: 6-Methylflavone

Cat. No.: B191877 Get Quote

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for the handling of 6-Methylflavone (CAS No. 29976-78-8) in a laboratory

setting. The information is tailored for researchers, scientists, and professionals in drug

development to ensure safe handling and minimize exposure risks.

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to ensure personal safety when handling 6-Methylflavone. The

following table summarizes the recommended equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b191877?utm_src=pdf-interest
https://www.benchchem.com/product/b191877?utm_src=pdf-body
https://www.benchchem.com/product/b191877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification Rationale

Eye and Face Protection

Chemical safety goggles with

side-shields.[1] A face shield

may be required in situations

with a risk of splashing.

To protect against potential

eye contact with the solid

powder or solutions.

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber) and a lab

coat.[1][2][3] Impervious

clothing and protective boots

may be necessary for larger

quantities or spill response.[1]

[3]

To prevent skin contact.

Gloves should be inspected

before use and disposed of

properly.[2]

Respiratory Protection

A dust respirator or a suitable

respirator should be used,

especially in poorly ventilated

areas or when generating dust.

[1][3] All handling should

ideally occur in a well-

ventilated area or a chemical

fume hood.[1][2]

To prevent inhalation of the

powder.

Operational Plan: Handling and Storage
Engineering Controls:

Always handle 6-Methylflavone in a well-ventilated area.[1] For procedures that may

generate dust, a chemical fume hood is recommended.[2]

Ensure that a safety shower and eye wash station are readily accessible.[1]

Handling Procedures:

Wash hands thoroughly after handling the compound.[1]

Avoid contact with skin, eyes, and clothing.
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Do not eat, drink, or smoke in the designated handling area.[1]

Minimize dust generation and accumulation.

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated place.[2] The

recommended storage temperature is between 2-8°C.[4]

First Aid Measures
Exposure Route First Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and seek immediate medical

attention.[2][3]

Skin Contact

Immediately remove all contaminated clothing.

Rinse skin with plenty of water and soap.[2][3]

Consult a physician if irritation persists.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing and get medical attention.

[2][3]

Ingestion
Rinse mouth with water. Do not induce vomiting.

Seek immediate medical advice.[1][3]

Disposal Plan
The disposal of 6-Methylflavone and any contaminated materials must be performed in strict

accordance with all local, state, and federal regulations. This compound should be treated as

hazardous chemical waste.

Step-by-Step Disposal Protocol:

Waste Collection: Collect all waste materials, including unused 6-Methylflavone and

contaminated items (e.g., gloves, weighing paper, pipette tips), in a designated and clearly
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labeled hazardous waste container.

Container Requirements: The waste container must be compatible with the chemical, in good

condition, and have a secure lid.

Labeling: Clearly label the container with "Hazardous Waste" and the full chemical name, "6-
Methylflavone." Indicate the associated hazards.

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area until it is collected.

Disposal: Arrange for the collection and disposal of the hazardous waste through your

institution's certified hazardous waste management service. Do not dispose of it down the

drain.[1][5]

Spill Response Workflow
The following diagram outlines the procedural steps for responding to a 6-Methylflavone spill.
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Immediate Actions

Containment & Cleanup

Waste Disposal

Evacuate Area

Alert Supervisor & Safety Officer

Isolate Spill Area

Don Appropriate PPE

Contain Spill with Absorbent Material

Carefully Collect Spilled Material

Decontaminate Spill Area

Place Waste in Labeled Container

Store in Designated Area

Arrange for Hazardous Waste Disposal

Click to download full resolution via product page

Caption: Workflow for handling a 6-Methylflavone spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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